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Compound of Interest

Compound Name: (+)-Lactacystin Allyl Ester

Cat. No.: B15351983 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling (+)-Lactacystin Allyl Ester. The following procedures are

based on standard laboratory safety protocols for handling novel chemical compounds where

comprehensive toxicity data may not be available. A precautionary approach is strongly

advised.

Chemical and Physical Properties
Property Value

Molecular Formula C₁₈H₂₈N₂O₇S

Molecular Weight 416.49 g/mol

Physical Description White Solid

Solubility
Soluble in Chloroform, Dichloromethane, and

DMSO

Storage
Store at 2-8°C, protected from air and light.

Refrigerate or freeze.[1]

Personal Protective Equipment (PPE)
Given the absence of a specific Safety Data Sheet (SDS) for (+)-Lactacystin Allyl Ester, a
conservative approach to PPE is mandatory to minimize exposure. The following PPE should
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be worn at all times when handling the compound:

Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are

required.

Hand Protection: Nitrile gloves are recommended. Ensure to change gloves immediately if

they become contaminated.

Body Protection: A laboratory coat must be worn and fully buttoned. For procedures with a

higher risk of splashes or aerosol generation, consider using a chemically resistant apron

over the lab coat.

Respiratory Protection: While a standard fume hood should provide adequate ventilation, a

NIOSH-approved respirator may be necessary for handling larger quantities or if there is a

risk of aerosolization.

Operational Plan for Safe Handling
This step-by-step protocol outlines the safe handling of (+)-Lactacystin Allyl Ester from

receipt to use in experiments.

Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled.

Record the date of receipt on the container.

Store the compound in a designated, well-ventilated, and clearly marked area at 2-8°C,

protected from air and light.[1]

Preparation for Use:

All handling of the solid compound and preparation of solutions must be conducted in a

certified chemical fume hood.
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Before handling, ensure that an appropriate chemical spill kit and emergency eyewash

station/shower are readily accessible.

Lay down absorbent, disposable bench paper in the work area to contain any potential

spills.

Weighing and Solution Preparation:

To avoid inhalation of dust, carefully weigh the solid compound in the fume hood.

Use appropriate tools (e.g., spatula, weighing paper) to handle the solid.

When preparing solutions, slowly add the solvent to the solid to avoid splashing.

Ensure the chosen solvent (e.g., Chloroform, Dichloromethane, DMSO) is compatible with

the experimental procedure and other reagents.

Experimental Use:

Keep all containers with (+)-Lactacystin Allyl Ester sealed when not in use.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

After use, decontaminate all non-disposable equipment that came into contact with the

compound.

Disposal Plan
Proper disposal of (+)-Lactacystin Allyl Ester and associated waste is crucial to prevent

environmental contamination and ensure laboratory safety.

Waste Segregation:

All disposable items that have come into contact with (+)-Lactacystin Allyl Ester (e.g.,

gloves, weighing paper, pipette tips, bench paper) must be collected in a dedicated, clearly

labeled hazardous waste container.
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Unused solid compound and solutions should be collected in a separate, sealed, and

clearly labeled hazardous waste container.

Waste Storage:

Store hazardous waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials.

Waste Disposal:

All waste must be disposed of through the institution's official hazardous waste

management program.

Follow all local, state, and federal regulations for the disposal of chemical waste. Do not

dispose of (+)-Lactacystin Allyl Ester down the drain.

Safe Handling Workflow
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Caption: Workflow for the safe handling of (+)-Lactacystin Allyl Ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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